Cas no 2229662-75-1 (3-(3-methoxy-4-nitrophenyl)prop-2-en-1-ol)

• Product Name: 3-(3-methoxy-4-nitrophenyl)prop-2-en-1-ol
• CAS No: 2229662-75-1
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6296242
• PubChem ID: 165612987
• Update Time: 2025-08-04

3-(3-methoxy-4-nitrophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-4-nitrophenyl)prop-2-en-1-ol
• EN300-1762356
• 2229662-75-1

• Inchi： 1S/C10H11NO4/c1-15-10-7-8(3-2-6-12)4-5-9(10)11(13)14/h2-5,7,12H,6H2,1H3/b3-2+
• InChI Key： ZQAUKDFFDTYURJ-NSCUHMNNSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/CO)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.3Ų

Additional information on 3-(3-methoxy-4-nitrophenyl)prop-2-en-1-ol

3-(3-Methoxy-4-Nitrophenyl)Prop-2-en-1-ol: A Comprehensive Overview

3-(3-Methoxy-4-Nitrophenyl)Prop-2-en-1-ol, also known by its CAS number CAS No 2229662-75-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenolic group, a methoxy substituent, and a nitro group, all of which contribute to its diverse chemical properties and potential applications. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents and advanced materials.

The molecular structure of 3-(3-Methoxy-4-Nitrophenyl)Prop-2-en-1-ol consists of a phenyl ring substituted with a methoxy group at the 3-position and a nitro group at the 4-position. The propenol moiety attached to the phenyl ring introduces additional functional groups, including an alcohol group and a double bond. This combination of functional groups imparts the compound with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent research has focused on the synthesis and characterization of 3-(3-Methoxy-4-Nitrophenyl)Prop-2-en-1-one, which is closely related to our compound of interest. Studies have demonstrated that the introduction of electron-withdrawing groups like nitro enhances the compound's reactivity in certain chemical transformations. For instance, the nitro group can facilitate oxidation reactions, while the methoxy group can act as an activating agent in aromatic substitution reactions.

In terms of biological activity, 3-(3-Methoxy-4-Nitrophenyl)Propenol has shown promise in anti-inflammatory and antioxidant assays. Researchers have reported that the compound exhibits significant radical scavenging activity, which could be attributed to the electron-donating effects of the methoxy group and the conjugation within the molecule. These findings suggest potential applications in the development of natural product-derived drugs for chronic inflammatory diseases.

The synthesis of CAS No 2229662-75-1 typically involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and reduction processes. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better stereocontrol. For example, the use of palladium-catalyzed cross-coupling reactions has been explored to construct the propenol moiety with greater precision.

In addition to its biological applications, 3-(3-Methoxyphenyl)propenol derivatives have been investigated for their role in materials science. The compound's ability to form stable radicals under certain conditions makes it a candidate for use in radical polymerization processes. This property could lead to innovative materials with tailored mechanical and electronic properties.

From an environmental perspective, understanding the degradation pathways of CAS No 2229662 is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict the compound's biodegradation potential. Results indicate that under aerobic conditions, the compound undergoes hydroxylation at specific positions, leading to fragmentation products that are more readily metabolized by microorganisms.

In conclusion, 3-(3-Methoxyphenyl)propenol derivatives, particularly CAS No 2229662751 (corrected), represent a valuable class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical behavior, biological activity, and environmental fate. As our understanding deepens, these compounds are poised to play an increasingly important role in drug discovery, material innovation, and sustainable chemistry practices.